
Navigating the Safe Handling of 1,1-
Dimethylguanidine Hydrochloride: A Technical

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,1-Dimethylguanidine

hydrochloride

Cat. No.: B146694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling procedures for 1,1-
Dimethylguanidine hydrochloride (CAS No. 22583-29-5). Adherence to these guidelines is

critical to ensure a safe laboratory environment and minimize risks associated with the handling

of this compound. This document outlines the known hazards, personal protective equipment

requirements, emergency procedures, and proper storage and disposal methods.

Section 1: Hazard Identification and Classification
1,1-Dimethylguanidine hydrochloride is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. The compound is known to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Section 2: Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling.

Property Value Reference

CAS Number 22583-29-5 [1]

Molecular Formula C3H9N3·HCl [1]

Appearance Crystalline solid [3]

Solubility Freely soluble in water [3]

Section 3: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to 1,1-Dimethylguanidine hydrochloride.

Engineering Controls
Work in a well-ventilated area.[4] Use of a chemical fume hood is recommended, especially

when handling the solid form to avoid dust generation.
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Provide appropriate exhaust ventilation at places where dust is formed.[2][5]

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[6]

Personal Protective Equipment (PPE)
PPE Type Specifications Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[2]

Protects against splashes and

dust particles that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Handle

with gloves that have been

inspected prior to use. Use

proper glove removal

technique.[2]

Prevents skin contact which

can cause irritation.

Body Protection
Laboratory coat or other

suitable protective clothing.[7]

Minimizes the risk of skin

contact with clothing.

Respiratory Protection

For nuisance exposures, use a

P95 (US) or P1 (EU EN 143)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[2]

Prevents inhalation of dust,

which can cause respiratory

tract irritation.

Section 4: Safe Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring the safety of laboratory personnel.

Handling
Avoid contact with skin and eyes.[2]
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Avoid formation of dust and aerosols.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[8]

Storage
Store in a cool, dry, and well-ventilated place.[5][9]

Keep container tightly closed.[8][9]

Incompatible materials include strong oxidizing agents.[9][10]

Section 5: First-Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route Procedure

Eye Contact

Immediately wash out with fresh running water.

Ensure complete irrigation of the eye by keeping

eyelids apart and away from the eye and

moving the eyelids by occasionally lifting the

upper and lower lids. Seek medical attention

without delay.[1]

Skin Contact

Flush skin and hair with running water (and

soap if available). Seek medical attention in the

event of irritation.[1]

Inhalation

If fumes, aerosols, or combustion products are

inhaled, remove the individual from the

contaminated area to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Ingestion

Immediately give a glass of water. First aid is

not generally required. If in doubt, contact a

Poisons Information Centre or a doctor.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[2]

Environmental Precautions: Do not let the product enter drains.[2]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[2]

Section 6: Disposal Considerations
All waste materials should be handled as hazardous waste.
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Product: Offer surplus and non-recyclable solutions to a licensed disposal company. Dissolve

or mix the material with a combustible solvent and burn in a chemical incinerator equipped

with an afterburner and scrubber.[2]

Contaminated Packaging: Dispose of as unused product.[2][5]

Section 7: Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the risk assessment and control

process when working with 1,1-Dimethylguanidine hydrochloride.
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Workflow for Safe Handling of 1,1-Dimethylguanidine Hydrochloride
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Caption: Risk assessment and control workflow for 1,1-Dimethylguanidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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